Cas no 877789-75-8 (Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl)-)

• Product Name: Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl)-
• CAS No: 877789-75-8
• MF: C₁₉H₁₆BrN₃O₃S
• MW: 446.317642211914
• CID: 6071311
• PubChem ID: 5864092
• Update Time: 2025-10-30

Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl)-
• 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-[(furan-2-yl)methyl]acetamide
• EN300-26617716
• AKOS001322479
• (2Z)-2-[3-(4-bromophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyano-N-(furan-2-ylmethyl)acetamide
• 877789-75-8
• Z220550232

• Inchi： 1S/C19H16BrN3O3S/c1-2-16-18(25)23(13-7-5-12(20)6-8-13)19(27-16)15(10-21)17(24)22-11-14-4-3-9-26-14/h3-9,16H,2,11H2,1H3,(H,22,24)
• InChI Key： KGJKDPGICCIVAN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(=C1N(C2=CC=C(Br)C=C2)C(=O)C(CC)S1)C#N

Computed Properties

• Exact Mass: 445.00958g/mol
• Monoisotopic Mass: 445.00958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.513±0.06 g/cm3(Predicted)
• Boiling Point: 621.8±55.0 °C(Predicted)
• pka: 12.23±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl)-

Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl) and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl) (CAS No: 877789-75-8) stands out due to its unique structural features and potential applications. This compound, characterized by its complex heterocyclic framework and diverse functional groups, has garnered significant attention in recent years for its role in medicinal chemistry and drug discovery.

The molecular structure of this compound encompasses several key features that make it of particular interest. The presence of a thiazolidinylidene core provides a scaffold that is highly versatile for further chemical modifications. Additionally, the incorporation of a 4-bromophenyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The cyano and furanylmethyl groups further contribute to its chemical diversity, enabling a wide range of potential applications.

In the realm of pharmaceutical research, this compound has been explored for its potential biological activities. The thiazolidinylidene moiety is known to be present in various bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The bromophenyl group, on the other hand, is often utilized in medicinal chemistry due to its ability to participate in various electronic and steric interactions with biological targets. These features make Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl) a promising candidate for further investigation.

Recent studies have highlighted the compound's potential in the development of novel therapeutic agents. For instance, researchers have been investigating its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. The combination of the thiazolidinylidene and bromophenyl groups is believed to contribute to its inhibitory activity by interacting with key residues on the target enzyme. This has led to interest in exploring its use as a lead compound for drug development.

The cyano group in the molecule also plays a crucial role in its chemical behavior. It can participate in various reactions such as nucleophilic addition and condensation reactions, which are essential for synthesizing more complex molecules. This reactivity makes it a valuable building block for constructing novel scaffolds with potential therapeutic properties.

The furanylmethyl group adds another layer of complexity to this compound's structure. Furanyl derivatives are known to exhibit a wide range of biological activities, including antimicrobial and antitumor properties. By incorporating this group into the molecular framework, researchers can explore new avenues for drug discovery and development.

The synthesis of Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl) involves several steps that highlight the expertise required in organic synthesis. The preparation typically starts with the functionalization of the thiazolidinone core followed by the introduction of the bromophenyl group. Subsequent steps involve the addition of the cyano and furanylmethyl groups, each requiring careful optimization to ensure high yield and purity.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is crucial for characterizing the compound's structure and purity. These techniques provide detailed information about the molecular environment and help ensure that the synthesized compound matches the intended structure.

In conclusion, Acetamide, 2-[3-(4-bromophenyl)-5-ethyl-4-oxo-2-thiazolidinylidene]-2-cyano-N-(2-furanylmethyl) (CAS No: 877789-75-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical biology and drug discovery.